Cas no 1312615-77-2 (4-Methyl-3-(3-methylfuran-2-yl)-1h-pyrazol-5-amine)

• Product Name: 4-Methyl-3-(3-methylfuran-2-yl)-1h-pyrazol-5-amine
• CAS No: 1312615-77-2
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5744490
• PubChem ID: 43157757
• Update Time: 2025-10-18

4-Methyl-3-(3-methylfuran-2-yl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1148974
• 4-METHYL-3-(3-METHYLFURAN-2-YL)-1H-PYRAZOL-5-AMINE
• 1312615-77-2
• 1H-Pyrazol-3-amine, 4-methyl-5-(3-methyl-2-furanyl)-
• 4-Methyl-3-(3-methylfuran-2-yl)-1h-pyrazol-5-amine

• Inchi： 1S/C9H11N3O/c1-5-3-4-13-8(5)7-6(2)9(10)12-11-7/h3-4H,1-2H3,(H3,10,11,12)
• InChI Key： QNLOLWIEGGEWRK-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C1=C(C)C(N)=NN1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 363.8±42.0 °C(Predicted)
• pka: 15.46±0.50(Predicted)

Additional information on 4-Methyl-3-(3-methylfuran-2-yl)-1h-pyrazol-5-amine

Professional Introduction to 4-Methyl-3-(3-methylfuran-2-yl)-1H-pyrazol-5-amine (CAS No. 1312615-77-2)

4-Methyl-3-(3-methylfuran-2-yl)-1H-pyrazol-5-amine is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number CAS No. 1312615-77-2, has garnered attention due to its structural features and its implications in the development of novel therapeutic agents.

The molecular framework of 4-Methyl-3-(3-methylfuran-2-yl)-1H-pyrazol-5-amine incorporates a pyrazole core, which is a heterocyclic aromatic compound known for its versatility in medicinal chemistry. The presence of a methyl group at the 4-position and a 3-methylfuran moiety at the 3-position of the pyrazole ring contributes to its distinct chemical properties. This arrangement not only influences its reactivity but also opens up possibilities for diverse interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazole derivatives. The structural motif of 4-Methyl-3-(3-methylfuran-2-yl)-1H-pyrazol-5-amine aligns well with this trend, as it combines elements that are known to enhance binding affinity and selectivity towards various biological receptors. This has prompted extensive research into its possible applications in treating a range of diseases, including inflammatory disorders and neurological conditions.

One of the most compelling aspects of 4-Methyl-3-(3-methylfuran-2-yl)-1H-pyrazol-5-amine is its potential as a scaffold for drug discovery. The pyrazole ring is a privileged structure in medicinal chemistry, having been incorporated into numerous drugs that have reached the market. The unique substitution pattern in this compound suggests that it may exhibit novel pharmacological effects that could be exploited for therapeutic purposes.

The synthesis of 4-Methyl-3-(3-methylfuran-2-yl)-1H-pyrazol-5-amine presents an intriguing challenge due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. These advancements are crucial for enabling further exploration of its biological properties and for facilitating preclinical and clinical studies.

Recent studies have begun to unravel the biological activities of derivatives similar to 4-Methyl-3-(3-methylfuran-2-yl)-1H-pyrazol-5-amine. For instance, some pyrazole-based compounds have shown promise in inhibiting enzymes involved in inflammatory pathways, such as COX and LOX. Given the structural similarities, it is reasonable to hypothesize that 4-Methyl-3-(3-methylfuran-2-yli)-1H-pyrazol -5-am ine may share similar inhibitory effects, making it a valuable candidate for further investigation.

The potential therapeutic applications of 4-Methyl -3-(3-m ethylfuran -2-y l)-1 H -py razol -5-am ine extend beyond anti-inflammatory effects. Preliminary data suggest that this compound may also interact with other biological targets, including receptors and ion channels involved in neurological function. This broadens its scope for potential applications in treating conditions such as epilepsy, depression, and neurodegenerative diseases.

In conclusion, 4-M ethyl -3-( 3-me t hylfu ran -2-y l ) -1 H -py ra z ol -5-am ine, with its CAS number CAS No. 1312615 -77 -2, represents a promising area of research in chemical and pharmaceutical sciences. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for contributing to the development of novel therapeutic agents.